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Cat. No.: B612140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the preclinical data for SB-
743921 hydrochloride, a potent and selective inhibitor of the kinesin spindle protein (KSP).

The information is curated for researchers, scientists, and drug development professionals to

facilitate an understanding of its mechanism of action, efficacy, and safety profile based on

publicly available preclinical findings.

Core Concepts: Mechanism of Action
SB-743921 is a small molecule inhibitor that targets the kinesin spindle protein (KSP), also

known as Eg5.[1][2] KSP is a motor protein essential for the proper formation and function of

the mitotic spindle during cell division.[2] By selectively inhibiting the ATPase activity of KSP,

SB-743921 disrupts the separation of spindle poles, leading to the formation of monopolar

spindles and subsequent mitotic arrest.[3][4] This cell cycle arrest ultimately triggers apoptosis

in proliferating cancer cells.[2][3] A key advantage of targeting KSP is its specific role in mitosis,

potentially reducing the side effects commonly associated with anti-tubulin agents that affect

non-dividing cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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